Cas no 2229537-82-8 (3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoic acid
• CAS No: 2229537-82-8
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 6074124
• PubChem ID: 165831669
• Update Time: 2025-10-30

3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoic acid
• EN300-1874019
• 2229537-82-8
• 3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-3-hydroxypropanoic acid

• Inchi： 1S/C14H25NO5/c1-14(2,3)20-13(19)15-10-6-4-9(5-7-10)11(16)8-12(17)18/h9-11,16H,4-8H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： MTEGQYNWTGPTOW-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoic acid

3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoic acid (CAS No. 2229537-82-8): An Emerging Compound in Medicinal Chemistry

3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoic acid (CAS No. 2229537-82-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as TBCACHPA, is a derivative of propanoic acid with a cyclohexyl ring and a tert-butoxycarbonyl (Boc) protecting group. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various research and development activities.

The chemical structure of TBCACHPA is characterized by a cyclohexyl ring substituted with an amino group protected by a tert-butoxycarbonyl (Boc) moiety, and a hydroxypropanoic acid chain. The Boc protecting group is widely used in organic synthesis to temporarily mask the reactivity of amino groups, allowing for selective modifications at other sites of the molecule. This feature is particularly useful in the synthesis of complex molecules and peptides, where precise control over functional groups is essential.

Recent studies have highlighted the potential of TBCACHPA in various biological contexts. One notable application is in the field of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, including signal transduction, gene regulation, and immune responses. The ability to modulate these interactions has significant implications for the development of therapeutic agents. Research has shown that TBCACHPA can effectively disrupt specific PPIs, making it a valuable tool for studying and potentially treating diseases associated with aberrant PPIs.

In addition to its role in PPI modulation, TBCACHPA has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Studies have demonstrated that TBCACHPA can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. This property makes it an attractive candidate for further preclinical and clinical evaluation.

The pharmacokinetic profile of TBCACHPA has also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to fully characterize its pharmacokinetic behavior and optimize its formulation for clinical use.

Safety and toxicity assessments are critical components of drug development. Initial toxicity studies on TBCACHPA have shown promising results, with no significant adverse effects observed at therapeutic doses. However, more comprehensive toxicity evaluations are required to ensure its safety profile before advancing to clinical trials.

The synthesis of TBCACHPA involves several steps that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the protection of the amino group using Boc chemistry, followed by the introduction of the hydroxypropanoic acid chain through esterification or other coupling reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve the efficiency and scalability of the synthesis process.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoic acid (CAS No. 2229537-82-8) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, TBCACHPA is poised to play a significant role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.